4-(1,1-dioxido-7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl)-1-(tetrahydro-2H-pyran-4-yl)pyrrolidin-2-one

• IUPAC Name: 4-(1,1-dioxo-7-thiophen-2-yl-1,4-thiazepane-4-carbonyl)-1-(oxan-4-yl)pyrrolidin-2-one
• InChI: InChI=1S/C19H26N2O5S2/c22-18-12-14(13-21(18)15-4-8-26-9-5-15)19(23)20-6-3-17(16-2-1-10-27-16)28(24,25)11-7-20/h1-2,10,14-15,17H,3-9,11-13H2
• InChI Key: WBKRRKCWOBKTQU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCS(=O)(=O)C1C2=CC=CS2)C(=O)C3CC(=O)N(C3)C4CCOCC4
• Molecular Formula: C19H26N2O5S2
• Molecular Weight: 426.6 g/mol

Description

4-(1,1-dioxido-7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl)-1-(tetrahydro-2H-pyran-4-yl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C19H26N2O5S2 and its molecular weight is 426.55. The purity is usually 95%.
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Scientific Research Applications

Generation of Structurally Diverse Libraries

Research has explored the use of ketonic Mannich bases derived from 2-acetylthiophene for generating a structurally diverse library of compounds through alkylation and ring closure reactions. These methods facilitate the synthesis of dithiocarbamates, thioethers, and various nitrogen-containing heterocycles, indicating the potential for creating compounds with varied applications in materials science and pharmacology (G. Roman, 2013).

Electropolymerization and Conducting Polymers

Another study focused on the electropolymerization of pyrrole derivatives, highlighting the development of conducting polymers with low oxidation potentials, which are highly electroactive. These findings suggest applications in electronics and materials science, where such polymers can be used for creating electrochromic devices or as part of electronic circuits (F. Larmat et al., 1996).

Novel Monomers for Organic Polymers

The preparation and characterization of mixed trimers, incorporating aromatic heterocycles and nonclassical thiophenes, have been reported to yield compounds with significantly lower optical and electrochemical energy gaps. Such materials are promising for the development of intrinsically conductive organic polymers, potentially useful in optoelectronic applications (S. Tanaka & Y. Yamashita, 1997).

Antimicrobial and Anticancer Activities

Synthesis and characterization of new pyridine derivatives from thiophene-containing compounds have shown promising antimicrobial and antitumor activities. These studies illustrate the potential of heterocyclic chemistry in the discovery of new therapeutic agents, contributing to the fields of medicinal chemistry and pharmacology (Safaa I. Elewa et al., 2021).